Direct Black 22

• CAS: 83221-67-4
• Molecular Formula: C44H32N13Na3O11S3
• Molecular Weight: 1084.0 g/mol
• InChI: InChI=1S/C44H35N13O11S3.3Na/c45-24-3-12-35(33(47)17-24)54-51-28-5-1-22-15-39(70(63,64)65)41(43(58)31(22)19-28)56-50-27-9-7-26(8-10-27)49-37-14-11-30(21-38(37)69(60,61)62)53-57-42-40(71(66,67)68)16-23-2-6-29(20-32(23)44(42)59)52-55-36-13-4-25(46)18-34(36)48;;;/h1-21,49,58-59H,45-48H2,(H,60,61,62)(H,63,64,65)(H,66,67,68);;;/q;3*+1/p-3
• InChIKey: QTFHTNFVUCUDIR-UHFFFAOYSA-K

Direct Black 22 (CAS 83221-67-4): Technical Specifications and Procurement-Ready Overview

Direct Black 22 (C.I. 35435, CAS 6473-13-8/83221-67-4) is a high-molecular-weight polyazo dye belonging to the direct dye class [1]. Its primary industrial role is as a substantive dye for cellulosic fibers, providing deep black shades without the need for a mordant . The compound is characterized by its complex molecular structure (C₄₄H₃₂N₁₃Na₃O₁₁S₃) with a molecular weight of approximately 1084.0 g/mol, contributing to its unique performance profile relative to simpler analogs [1].

●Cellulosic fiber dyeing – no mordant required

●Deep black shade with reported purplish undertone

●High-MW polyazo structure for substantive dyeing

• [1] PubChem. (2025). Direct Black 22. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/6473-13-8 View Source

Direct Black 22: Why Generic Substitution with Other Direct Black Dyes Introduces Critical Performance and Compliance Risks

Direct dyes are not interchangeable commodities. While they share a common application in dyeing cellulosic fibers, their specific molecular structures dictate significant variations in shade, fastness properties, solubility, and regulatory compliance [1]. Substituting Direct Black 22 with a cheaper alternative like Direct Black 19 or 38 without a quantitative performance assessment can lead to off-specification color (e.g., greenish cast vs. purplish-black), unacceptable fading, and even regulatory non-compliance due to the presence of banned carcinogenic amines in legacy alternatives [2]. The quantitative evidence below provides the necessary comparator data to inform a scientifically sound procurement decision.

Shade mismatch: Greenish cast (DB 19/168) vs purplish-black may require reformulation.

Fastness profiles differ: Reported lower light and wash fastness ratings may impact durability.

Regulatory risk: Legacy dyes (e.g., DB 38) may contain banned benzidine, limiting market access.

• [1] Koh, J. (2011). Dyeing of cellulosic fibres. In Handbook of Textile and Industrial Dyeing (Vol. 1, pp. 129-164). Woodhead Publishing. (via ScienceDirect) View Source
• [2] Emperor Chem. (n.d.). Direct Black 38 Technical Datasheet (TDS). Retrieved from https://emperordye.com/tds/direct-black-38.html View Source

Direct Black 22: A Quantitative Evidence Guide for Differentiated Selection Over Closest Analogs

Shade Differentiation: Purplish-Black (Direct Black 22) vs. Greenish-Black (Direct Black 19 and 168)

Direct Black 22 exhibits a distinct purplish-black shade ('色光偏紫'), which is a critical differentiating factor in color matching applications. In contrast, Direct Black 19 is reported to have a greenish shade ('色光偏绿'), and Direct Black 168 also exhibits a greenish cast ('色光偏绿') [1]. This difference is inherent to their respective molecular structures and directly impacts final product aesthetics, particularly when formulating deep blacks or when a specific undertone is required.

Shade Undertone

Reported

Purplish-black vs Greenish-black

Shade context: non-negotiable for brand color standards.

Patent-based qualitative comparison.

Evidence Dimension	Shade (Undertone)
Target Compound Data	Purplish-black (偏紫)
Comparator Or Baseline	Direct Black 19: Greenish-black (偏绿); Direct Black 168: Greenish-black (偏绿)
Quantified Difference	Qualitative difference in visual hue: Purplish vs. Greenish
Conditions	Qualitative assessment based on dye structure and application, as described in a patent for inkjet ink formulation [1].

Why This Matters

For procurement, the specific shade (purplish vs. greenish) is non-negotiable for meeting brand color standards and avoiding costly reformulation.

• [1] Liu, X., & Li, J. (2013). 一种喷墨染料化合物及其制备方法 [An inkjet dye compound and its preparation method]. Chinese Patent CN 103113753 A. Retrieved from https://www.jigao616.com/zhuanlijieshao_8297016.aspx View Source

Light Fastness Advantage: Direct Black 22 (Grade 4-6) vs. Direct Black 19 (Grade 3-4) and Direct Black 38 (Grade 3-5)

Direct Black 22 demonstrates superior light fastness compared to its closest commercial alternatives. Technical datasheets consistently report a light fastness rating of 4-6 (on a standard 1-8 blue wool scale) for Direct Black 22 on cellulosic fibers [REFS-1, REFS-2]. In comparison, Direct Black 19 is rated at 3-4 , and Direct Black 38 is rated at 3-5 [3]. This 0.5-2.0 grade improvement represents a significant enhancement in resistance to photodegradation, which is critical for end-use applications like home textiles and apparel.

Light Fastness

Reported

Grade 4-6 vs 3-4 / 3-5

Supports longer service life under light exposure.

Cross-study TDS comparison.

Evidence Dimension	Light Fastness (ISO/AATCC)
Target Compound Data	Grade 4-6
Comparator Or Baseline	Direct Black 19: Grade 3-4; Direct Black 38: Grade 3-5
Quantified Difference	Target compound exhibits 0.5 to 2.0 grade units higher light fastness.
Conditions	Standardized light fastness testing on dyed cellulosic substrates, as reported in respective technical datasheets [REFS-1, REFS-2, REFS-3, REFS-4].

Why This Matters

Higher light fastness directly translates to a longer service life for dyed goods, reducing customer complaints and returns related to fading, thereby increasing the value proposition of the final product.

• [1] Emperor Chem. (n.d.). Direct Black 22 Technical Datasheet (TDS). Retrieved from https://emperordye.com/tds/direct-black-22.html View Source
• [2] China Interdyes. (n.d.). Direct Black 22 Product Details. Retrieved from https://www.chinainterdyes.com/direct-dye/DIRECT-BLACK-22.html View Source
• [3] Emperor Chem. (n.d.). Direct Black 38 Technical Datasheet (TDS). Retrieved from https://emperordye.com/tds/direct-black-38.html View Source

Regulatory Compliance Advantage: Direct Black 22 as a Safer Alternative to Carcinogenic Direct Black 38

Direct Black 38 (C.I. 30235) is a legacy direct dye that is well-documented to contain benzidine, a carcinogenic aromatic amine, and is classified as a banned dye under major international regulations [1]. Consequently, its use is prohibited in many markets. Supplier documentation explicitly identifies Direct Black 22 as a direct, benzidine-free alternative to the banned Direct Black 38 [1]. This compliance attribute is a non-negotiable differentiator for manufacturers selling into regulated markets (e.g., EU, US).

Regulatory Compliance

Reported

Benzidine-free vs Banned (DB 38)

Required for regulated market access (EU REACH).

Supplier documentation and chemical structure.

Evidence Dimension	Carcinogenic Amine Content
Target Compound Data	Benzidine-free; compliant with major regulations.
Comparator Or Baseline	Direct Black 38: Contains benzidine; classified as banned.
Quantified Difference	Qualitative difference: Compliant vs. Non-compliant/Banned.
Conditions	Based on chemical structure and explicit regulatory and supplier documentation [1].

Why This Matters

Procurement of Direct Black 38 introduces significant legal and brand-reputation risk. Selecting Direct Black 22 mitigates this risk while maintaining dyeing performance, making it the only viable option for compliant supply chains.

• [1] Emperor Chem. (n.d.). Direct Black 38 Technical Datasheet (TDS). Retrieved from https://emperordye.com/tds/direct-black-38.html View Source

Wash Fastness Performance: Direct Black 22 (Grade 3) vs. Direct Black 19 (Grade 2)

In addition to light fastness, Direct Black 22 offers a measurable improvement in wash fastness. It is rated at Grade 3 for soaping fastness, indicating moderate resistance to color change and staining during laundering [REFS-1, REFS-2]. Direct Black 19, a common alternative, is reported to have a lower wash fastness rating of Grade 2 under comparable conditions . This one-grade difference is significant in consumer goods where color bleeding during washing is a primary quality concern.

Wash Fastness

Reported

Grade 3 vs Grade 2

Reduces risk of cross-staining in laundry.

TDS comparative data.

Evidence Dimension	Wash Fastness (Soaping)
Target Compound Data	Grade 3
Comparator Or Baseline	Direct Black 19: Grade 2
Quantified Difference	Target compound exhibits a 1.0 grade unit higher wash fastness.
Conditions	Standardized soaping fastness testing on dyed cellulosic substrates, as reported in respective technical datasheets [REFS-1, REFS-2, REFS-3].

Why This Matters

Superior wash fastness reduces the risk of cross-staining in mixed laundry loads, leading to higher consumer satisfaction and fewer quality-related complaints for finished textile products.

• [1] Sinoever. (n.d.). C.I. Direct Black 22 MSDS Sheet. Retrieved from https://m.dyestuffscn.com/dyestuff/direct-dyes/c-i-direct-black-22.html View Source
• [2] Emperor Chem. (n.d.). Direct Black 22 Technical Datasheet (TDS). Retrieved from https://emperordye.com/tds/direct-black-22.html View Source

Direct Black 22: Optimal Industrial Application Scenarios Driven by Quantitative Evidence

High-Performance Apparel and Home Textiles Requiring Superior Light Fastness

The evidence confirms that Direct Black 22 provides a light fastness rating of 4-6, outperforming Direct Black 19 (3-4) and Direct Black 38 (3-5) [REFS-1, REFS-2]. This makes it the preferred direct dye for applications where resistance to fading is critical, such as high-end apparel, drapery, and upholstery exposed to sunlight. The selection of Direct Black 22 over these lower-performing alternatives is justified by the quantifiable 0.5-2.0 grade unit improvement, which directly correlates to a longer product lifespan and reduced warranty claims.

Textile Manufacturing for Regulated Markets (EU, US) Mandating Benzidine-Free Dyes

Direct Black 38 is a known carcinogen and is banned in major global markets [1]. Direct Black 22 is explicitly identified as a compliant alternative that does not contain banned aromatic amines [1]. For any textile manufacturer exporting to or operating within jurisdictions with stringent chemical regulations (e.g., REACH in the EU), the choice is clear. Procuring Direct Black 22 is not a performance-based decision but a mandatory compliance measure to ensure market access and avoid legal penalties.

Formulations Requiring a Purplish-Black Undertone for Color Matching

A direct head-to-head comparison in a patent reveals that Direct Black 22 imparts a purplish-black shade, whereas Direct Black 19 and 168 both yield a greenish-black [1]. In industrial color formulation, achieving a precise target shade is paramount. If a formulation requires a neutral or warm-toned black, the greenish cast of alternatives will require expensive shading corrections with red or violet dyes. Direct Black 22 provides a more direct route to the desired color, reducing formulation complexity and cost.

Application

Selection Property

Validation Focus

High-durability textiles

Reported light fastness advantage

Light fastness testing (ISO/AATCC)

Regulated market production

Benzidine-free compliance

Regulatory documentation (REACH)

Purplish-black color matching

Reported purplish-black shade context

Color matching trials

• [1] Liu, X., & Li, J. (2013). 一种喷墨染料化合物及其制备方法 [An inkjet dye compound and its preparation method]. Chinese Patent CN 103113753 A. Retrieved from https://www.jigao616.com/zhuanlijieshao_8297016.aspx View Source
• [2] Emperor Chem. (n.d.). Direct Black 38 Technical Datasheet (TDS). Retrieved from https://emperordye.com/tds/direct-black-38.html View Source